Cas no 362473-18-5 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide)

• Product Name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide
• CAS No: 362473-18-5
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 3063540
• PubChem ID: 903120
• Update Time: 2025-11-01

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(3-Cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-methyl-benza mide
• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide
• N~1~-(3-CYANO-5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA[B]THIOPHEN-2-YL)-4-METHYLBENZAMIDE
• N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-methylbenzamide
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-methylbenzamide
• F1015-0282
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-4-methylbenzamide
• AKOS000660847
• 362473-18-5
• AK-968/11841270
• STK299219
• Oprea1_430566

• Inchi： 1S/C18H18N2OS/c1-12-7-9-13(10-8-12)17(21)20-18-15(11-19)14-5-3-2-4-6-16(14)22-18/h7-10H,2-6H2,1H3,(H,20,21)
• InChI Key： KPMGVLUDNKCKJE-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCCC2)NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 310.11398438Da
• Monoisotopic Mass: 310.11398438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 81.1Ų

Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide

Professional Introduction to N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide (CAS No. 362473-18-5)

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 362473-18-5, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular structure of this compound features a fused cycloheptabthiophene core substituted with a cyano group and an amide functional group linked to a 4-methylbenzamide moiety. Such structural motifs are often explored for their unique electronic properties and biological interactions.

The cycloheptabthiophene scaffold is particularly noteworthy due to its aromatic nature and the presence of multiple heteroatoms, which can contribute to its binding affinity and selectivity in biological systems. In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and synthetic versatility. The cyano group in the structure not only adds to the electronic richness of the molecule but also serves as a potential site for further functionalization, enabling the development of derivatives with tailored properties.

One of the most compelling aspects of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide is its potential application in the development of novel therapeutic agents. The benzamide moiety is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways. For instance, benzamides have shown promise in the treatment of neurological disorders, inflammation, and cancer. The incorporation of the cycloheptabthiophene core into this framework suggests that this compound may exhibit unique pharmacological effects that could be exploited for therapeutic purposes.

Recent research has highlighted the importance of structure-activity relationships (SAR) in designing effective pharmaceuticals. The specific arrangement of atoms in N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide may contribute to its ability to interact with biological targets in a specific manner. For example, the presence of the cyano group could facilitate hydrogen bonding or π-stacking interactions with protein or nucleic acid targets, while the aromatic ring system could enhance lipophilicity and membrane permeability. These interactions are critical for determining the compound's efficacy and selectivity.

The synthesis of such complex molecules presents significant challenges but also opportunities for innovation. Advanced synthetic methodologies have enabled the construction of intricate heterocyclic frameworks like cycloheptabthiophene derivatives. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds within these systems. Additionally, computational chemistry tools have become indispensable in predicting and optimizing molecular structures for desired biological activities.

In the context of drug discovery, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide represents a promising lead compound that warrants further investigation. Preclinical studies could provide valuable insights into its pharmacokinetic properties, toxicity profile, and potential therapeutic benefits. Given the growing emphasis on targeted therapies and personalized medicine, compounds like this that exhibit high specificity and low toxicity are particularly sought after.

The role of computational modeling in drug design cannot be overstated. Molecular docking simulations have been used to predict how N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide might interact with various biological targets. These simulations can help identify key binding residues and optimize the molecule for improved affinity and selectivity. Furthermore, virtual screening techniques have allowed researchers to rapidly assess large libraries of compounds for their potential biological activity.

The future prospects for N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-methylbenzamide are exciting given its unique structural features and potential therapeutic applications. As our understanding of biological pathways continues to expand，so does the opportunity to develop innovative treatments for complex diseases. This compound exemplifies how interdisciplinary approaches combining organic chemistry，medicinal chemistry，and computational biology can lead to breakthroughs in drug discovery.